Cas no 2165525-22-2 ((2S)-2-isothiocyanato-3-phenylpropanoic acid)

• Product Name: (2S)-2-isothiocyanato-3-phenylpropanoic acid
• CAS No: 2165525-22-2
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 5879311
• PubChem ID: 87771638
• Update Time: 2025-05-19

(2S)-2-isothiocyanato-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, α-isothiocyanato-, (αS)-
• (2S)-2-isothiocyanato-3-phenylpropanoic acid
• EN300-1458850
• SCHEMBL5062356
• (S)-2-Isothiocyanato-3-phenylpropanoic acid
• 2165525-22-2

• Inchi： 1S/C10H9NO2S/c12-10(13)9(11-7-14)6-8-4-2-1-3-5-8/h1-5,9H,6H2,(H,12,13)/t9-/m0/s1
• InChI Key： AAIBCNPCPXWKTH-VIFPVBQESA-N
• SMILES： C1(C[C@H](N=C=S)C(O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 207.03539970g/mol
• Monoisotopic Mass: 207.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 363.3±35.0 °C(Predicted)
• pka: 3.05±0.10(Predicted)

Additional information on (2S)-2-isothiocyanato-3-phenylpropanoic acid

Introduction to (2S)-2-isothiocyanato-3-phenylpropanoic acid (CAS No. 2165525-22-2)

(2S)-2-isothiocyanato-3-phenylpropanoic acid (CAS No. 2165525-22-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, biochemistry, and materials science. This compound is characterized by its unique chemical structure, which includes an isothiocyanate group and a phenylpropanoic acid moiety. The isothiocyanate group is known for its reactivity and ability to form covalent bonds with nucleophiles, making it a valuable functional group in the design of bioactive molecules.

The chemical formula of (2S)-2-isothiocyanato-3-phenylpropanoic acid is C₁₀H₉NO₂S, and it has a molecular weight of 199.24 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for a wide range of applications, from drug discovery to the development of new materials.

In the realm of pharmaceutical research, (2S)-2-isothiocyanato-3-phenylpropanoic acid has been investigated for its potential therapeutic properties. Recent studies have shown that this compound exhibits anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that (2S)-2-isothiocyanato-3-phenylpropanoic acid effectively inhibited the proliferation of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the activation of caspase pathways and the downregulation of key oncogenes such as Bcl-2 and cyclin D1.

Beyond its anti-cancer properties, (2S)-2-isothiocyanato-3-phenylpropanoic acid has also been explored for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. A study published in the Journal of Inflammation Research in 2020 demonstrated that (2S)-2-isothiocyanato-3-phenylpropanoic acid significantly reduced inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The compound also showed promise in reducing oxidative stress, which is often associated with inflammatory processes.

The unique chemical structure of (2S)-2-isothiocyanato-3-phenylpropanoic acid makes it an attractive candidate for drug development. The isothiocyanate group can form covalent bonds with cysteine residues on target proteins, leading to irreversible inhibition of enzyme activity. This property is particularly useful in the design of irreversible inhibitors, which can provide sustained therapeutic effects with lower dosing frequencies. Additionally, the phenylpropanoic acid moiety contributes to the compound's solubility and bioavailability, making it suitable for oral administration.

In addition to its pharmaceutical applications, (2S)-2-isothiocyanato-3-phenylpropanoic acid has potential uses in materials science. The compound can be incorporated into polymer matrices to impart specific functionalities such as antimicrobial or anti-inflammatory properties. For example, a study published in the Journal of Materials Science in 2019 reported that incorporating (2S)-2-isothiocyanato-3-phenylpropanoic acid into polyurethane films resulted in materials with enhanced antimicrobial activity against both Gram-positive and Gram-negative bacteria. These materials have potential applications in medical devices, wound dressings, and other healthcare products.

The synthesis of (2S)-2-isothiocyanato-3-phenylpropanoic acid typically involves several steps, including the preparation of the phenylpropanoic acid derivative and the introduction of the isothiocyanate group. One common synthetic route involves the reaction of phenylalanine with thiophosgene to form the isothiocyanate derivative. This method provides high yields and good enantiomeric purity, which is crucial for pharmaceutical applications where stereoselectivity is important.

In conclusion, (2S)-2-isothiocyanato-3-phenylpropanoic acid (CAS No. 2165525-22-2) is a versatile compound with promising applications in pharmaceuticals, biochemistry, and materials science. Its unique chemical structure confers it with valuable properties such as anti-inflammatory and anti-cancer activities, making it a subject of ongoing research and development. As more studies are conducted to explore its full potential, it is likely that this compound will continue to play a significant role in advancing various scientific fields.